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Compound of Interest

Compound Name: 1-(4-Bromophenyl)piperidin-2-one

CAS No.: 27471-43-8

Cat. No.: B1292168

Get Quote

An Application Guide to the Comprehensive Characterization of 1-(4-Bromophenyl)piperidin-
2-one

Introduction

1-(4-Bromophenyl)piperidin-2-one is a heterocyclic compound featuring a piperidinone core

N-substituted with a bromophenyl group. The piperidine ring is a prevalent scaffold in medicinal

chemistry, and lactam derivatives are of significant interest in drug discovery and materials

science.[1][2][3] Given its potential as a synthetic intermediate or a pharmacologically active

agent, rigorous analytical characterization is imperative. This guide provides a detailed

framework of orthogonal analytical techniques to confirm the identity, purity, and structure of 1-
(4-Bromophenyl)piperidin-2-one, ensuring data integrity for researchers, scientists, and drug

development professionals.

The rationale behind employing a multi-technique approach is to build a self-validating

analytical package. Each method provides a unique piece of structural information, and

together, they create an unambiguous and comprehensive profile of the molecule.
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Physicochemical Properties
A foundational step in any analytical workflow is to document the basic physicochemical

properties of the target compound.

Property Value Source

Chemical Structure -

Molecular Formula C₁₁H₁₂BrNO Calculated

Molecular Weight 254.12 g/mol Calculated[4]

IUPAC Name
1-(4-bromophenyl)piperidin-2-

one
IUPAC Nomenclature

CAS Number Not available -

Analytical Workflow Overview
A logical and systematic workflow ensures that all necessary data for complete characterization

is acquired efficiently. The results from initial screening techniques inform the subsequent,

more detailed analyses.
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Synthesis & Purification
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Caption: Overall workflow for the characterization of 1-(4-Bromophenyl)piperidin-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Structural Blueprint
Expertise & Experience: NMR is the most powerful technique for the unambiguous

determination of molecular structure. It provides detailed information about the chemical

environment, connectivity, and number of protons and carbons in a molecule. For 1-(4-
Bromophenyl)piperidin-2-one, ¹H and ¹³C NMR are essential to confirm the connectivity of

the bromophenyl and piperidinone rings.

Protocol 1A: ¹H NMR Spectroscopy
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Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in

approximately 0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

CDCl₃ is a good first choice for many non-polar to moderately polar organic molecules.

Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.[5]

Data Acquisition:

Set the spectral width to cover a range of -1 to 12 ppm.

Use a 30-degree pulse angle with a relaxation delay of 1-2 seconds.

Acquire at least 16 scans to ensure a good signal-to-noise ratio.

Reference the spectrum to the residual solvent peak (CHCl₃ at 7.26 ppm) or

tetramethylsilane (TMS) at 0 ppm.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Integrate all signals and assign chemical shifts (δ) in ppm and coupling constants (J) in Hz.

Expected ¹H NMR Data (Predicted, in CDCl₃)
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Protons Position
Predicted δ
(ppm)

Multiplicity Integration Rationale

Ar-H H-2', H-6' ~7.50 Doublet (d) 2H

Ortho to

bromine,

deshielded.

Ar-H H-3', H-5' ~7.20 Doublet (d) 2H
Meta to

bromine.

-CH₂-N H-6 ~3.65 Triplet (t) 2H

Adjacent to

the electron-

withdrawing

nitrogen

atom.

-CH₂-C=O H-3 ~2.60 Triplet (t) 2H

Adjacent to

the carbonyl

group.

-CH₂- H-4, H-5 ~1.95 Multiplet (m) 4H

Aliphatic

protons on

the

piperidinone

ring.

Protocol 1B: ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration

(20-30 mg) may be required for faster acquisition.

Instrumentation: Acquire on the same NMR spectrometer.

Data Acquisition: Use a standard broadband proton-decoupled pulse sequence. Acquire a

sufficient number of scans (typically several hundred to thousands) to achieve a good signal-

to-noise ratio.

Data Processing: Process the data similarly to the ¹H spectrum and reference it to the CDCl₃

solvent peak (77.16 ppm).
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Expected ¹³C NMR Data (Predicted, in CDCl₃)

Carbon Position Predicted δ (ppm) Rationale

C=O C-2 ~170

Characteristic

chemical shift for a

lactam carbonyl.[1]

Ar-C C-1' ~142

Quaternary aromatic

carbon attached to

nitrogen.

Ar-CH C-3', C-5' ~132 Aromatic CH carbons.

Ar-CH C-2', C-6' ~128 Aromatic CH carbons.

Ar-C C-4' ~118

Quaternary aromatic

carbon attached to

bromine.

-CH₂-N C-6 ~50
Aliphatic carbon

adjacent to nitrogen.

-CH₂-C=O C-3 ~35

Aliphatic carbon

adjacent to the

carbonyl.

-CH₂- C-4, C-5 ~22, ~24
Aliphatic carbons in

the ring.

Mass Spectrometry (MS): Molecular Weight and
Formula Confirmation
Expertise & Experience: MS provides the molecular weight of a compound, which is a critical

piece of identifying information. High-Resolution Mass Spectrometry (HRMS) can determine

the elemental composition with high accuracy, confirming the molecular formula. The presence

of bromine provides a highly characteristic isotopic pattern that serves as a powerful diagnostic

tool.
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Protocol 2: LC-MS Analysis
Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a solvent

compatible with reversed-phase chromatography, such as methanol or acetonitrile.

Instrumentation: Use a UHPLC system coupled to a high-resolution mass spectrometer (e.g.,

Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.[6]

Chromatography (Optional but Recommended):

Column: C18, 2.1 x 50 mm, 1.8 µm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start with 5% B, ramp to 95% B over 5 minutes.

Flow Rate: 0.4 mL/min.

MS Acquisition:

Ionization Mode: ESI Positive. This is chosen because the piperidine nitrogen can be

readily protonated.

Scan Range: m/z 100-500.

Data Analysis: Look for the protonated molecular ion [M+H]⁺.

Expected Mass Spectrometry Data
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Ion
Calculated Exact
Mass

Observed Mass Isotopic Pattern

[C₁₁H₁₃⁷⁹BrNO]⁺ 254.02296 Within 5 ppm The [M+H]⁺ peak.

[C₁₁H₁₃⁸¹BrNO]⁺ 256.02091 Within 5 ppm

The [M+H+2]⁺ peak,

with an intensity

nearly identical to the

[M+H]⁺ peak,

confirming the

presence of one

bromine atom.

High-Performance Liquid Chromatography (HPLC):
Purity Determination
Expertise & Experience: HPLC is the workhorse technique for assessing the purity of

pharmaceutical compounds and intermediates.[7][8] A validated HPLC method provides

quantitative information on the main component and any impurities present. A reversed-phase

method is typically suitable for a molecule of this polarity.

Protocol 3: Reversed-Phase HPLC-UV
Sample Preparation: Prepare a stock solution of the sample in acetonitrile or methanol at 1

mg/mL. Dilute to a working concentration of ~0.1 mg/mL with the mobile phase.

Instrumentation: A standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm.[9][10]

Mobile Phase: Isocratic mixture of 50:50 (v/v) Acetonitrile and Water. This should be

optimized based on the initial scouting runs.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.
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Injection Volume: 10 µL.

UV Detection: 225 nm. This wavelength is chosen to capture the absorbance of the

bromophenyl chromophore.[9]

Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by determining

the area percentage of the main peak relative to the total area of all peaks.

Trustworthiness: The purity value obtained from HPLC should be ≥95% for the material to be

considered for further studies, especially for sensitive analyses like X-ray crystallography or

biological screening.

Single Crystal X-ray Diffraction: Definitive 3D
Structure
Expertise & Experience: While NMR provides the chemical connectivity, X-ray crystallography

reveals the exact three-dimensional arrangement of atoms in the solid state, including bond

lengths, angles, and intermolecular interactions.[11] It is the ultimate confirmation of structure.

Protocol 4: Crystal Growth and Data Collection
Crystal Growth (The Art of Crystallography): This is a critical and empirical step.

Method: Slow evaporation is a common starting point.

Procedure: Dissolve a high-purity sample (as determined by HPLC) in a minimal amount

of a suitable solvent (e.g., ethanol, ethyl acetate, or dichloromethane). Loosely cap the vial

and allow the solvent to evaporate slowly over several days to weeks in a vibration-free

environment.

Crystal Selection and Mounting: Select a single, well-formed crystal with sharp edges and

mount it on a goniometer head.

Data Collection:

Instrumentation: A single-crystal X-ray diffractometer.
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Conditions: Collect data at a low temperature (e.g., 100 K) to minimize thermal motion and

improve data quality.

Structure Solution and Refinement: The collected diffraction data is processed using

specialized software to solve and refine the crystal structure.

Expected Results: The output is a complete 3D model of the molecule, providing definitive

proof of its structure and stereochemistry. The data also reveals how molecules pack in the

crystal lattice, which can be influenced by interactions like C-H···O hydrogen bonds or π-

stacking.[11]

Data Triangulation: A Self-Validating System
The power of this multi-technique approach lies in the cross-validation of data.

NMR
(Connectivity, H/C Count)

HRMS
(Molecular Formula)

Consistent Formula

X-ray Crystallography
(Absolute 3D Structure)

Confirms Connectivity

HPLC
(Purity, Identity via RT)

Confirms Mass of Peak

1-(4-Bromophenyl)
piperidin-2-one

Definitive Proof
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Caption: Complementary nature of analytical techniques for structural validation.

The molecular formula determined by HRMS must align with the proton and carbon counts

from NMR. The major peak in the HPLC chromatogram should correspond to the mass

observed in the LC-MS analysis. Finally, the definitive 3D structure from X-ray crystallography

must be consistent with the connectivity deduced from NMR. This triangulation of data provides

the highest level of confidence in the compound's identity and purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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